Cas no 2034229-21-3 (2-(1H-1,2,3-benzotriazol-1-yl)-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}acetamide)

• Product Name: 2-(1H-1,2,3-benzotriazol-1-yl)-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}acetamide
• CAS No: 2034229-21-3
• MF: C₁₈H₁₇N₇O
• MW: 347.373882055283
• CID: 6566748
• PubChem ID: 122162681
• Update Time: 2025-06-09

2-(1H-1,2,3-benzotriazol-1-yl)-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,3-benzotriazol-1-yl)-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}acetamide
• AKOS032469247
• 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}acetamide
• 2-(benzotriazol-1-yl)-N-[[6-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]acetamide
• CHEMBL4953065
• F6573-0246
• 2-(1H-benzo[d][1,2,3]triazol-1-yl)-N-((6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)acetamide
• 2034229-21-3

• Inchi： 1S/C18H17N7O/c1-24-16(8-9-21-24)14-7-6-13(10-19-14)11-20-18(26)12-25-17-5-3-2-4-15(17)22-23-25/h2-10H,11-12H2,1H3,(H,20,26)
• InChI Key： QMNMHOMBLSKMNN-UHFFFAOYSA-N
• SMILES： O=C(CN1C2C=CC=CC=2N=N1)NCC1=CN=C(C=C1)C1=CC=NN1C

Computed Properties

• Exact Mass: 347.14945819g/mol
• Monoisotopic Mass: 347.14945819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.5Ų

Additional information on 2-(1H-1,2,3-benzotriazol-1-yl)-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}acetamide

Comprehensive Analysis of 2-(1H-1,2,3-benzotriazol-1-yl)-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}acetamide (CAS No. 2034229-21-3)

In the rapidly evolving field of pharmaceutical and agrochemical research, the compound 2-(1H-1,2,3-benzotriazol-1-yl)-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}acetamide (CAS No. 2034229-21-3) has garnered significant attention due to its unique structural properties and potential applications. This benzotriazole-derived molecule combines a pyrazole and pyridine moiety, making it a subject of interest for researchers exploring novel bioactive compounds. Its molecular formula and structural complexity suggest promising interactions with biological targets, particularly in the realm of enzyme inhibition and receptor modulation.

The synthesis of 2-(1H-1,2,3-benzotriazol-1-yl)-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}acetamide involves multi-step organic reactions, often leveraging amide coupling and heterocyclic chemistry techniques. Recent studies highlight its potential as a lead compound in drug discovery, particularly for conditions requiring targeted therapy. Researchers are also investigating its solubility, stability, and bioavailability, which are critical for its development into viable therapeutics or agrochemicals.

One of the most searched questions in scientific forums is: "What are the applications of benzotriazole derivatives in medicine?" This compound’s benzotriazole core is known for its pharmacophoric properties, often contributing to antimicrobial, anti-inflammatory, and anticancer activities. The integration of a methylpyrazole group further enhances its binding affinity to specific proteins, making it a candidate for kinase inhibition studies. Such features align with current trends in precision medicine and personalized therapy.

From an agrochemical perspective, 2-(1H-1,2,3-benzotriazol-1-yl)-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}acetamide has shown potential as a plant growth regulator or pesticide intermediate. Its heterocyclic framework mimics natural ligands, enabling interactions with plant enzymes or pests. This aligns with the growing demand for eco-friendly agrochemicals and sustainable farming solutions, a hot topic in global agriculture.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound. Researchers frequently search for "How to analyze benzotriazole derivatives?" or "Best practices for pyrazole-based compound purification." These methods ensure the compound’s purity and structural integrity, which are vital for downstream applications.

In summary, 2-(1H-1,2,3-benzotriazol-1-yl)-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}acetamide represents a versatile scaffold with dual potential in pharmaceutical and agrochemical research. Its CAS No. 2034229-21-3 serves as a unique identifier for regulatory and commercial purposes. As the scientific community continues to explore its mechanisms of action and optimization strategies, this compound is poised to contribute significantly to advancements in life sciences and green chemistry.